Cas no 2034347-39-0 (N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide)

• Product Name: N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide
• CAS No: 2034347-39-0
• MF: C₂₀H₂₂N₂O₃
• MW: 338.4003
• CID: 5350073
• Update Time: 2025-07-09

N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-N'-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]oxamide
• N1-benzyl-N2-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide
• N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide

• Inchi： 1S/C20H22N2O3/c1-25-20(11-16-9-5-6-10-17(16)12-20)14-22-19(24)18(23)21-13-15-7-3-2-4-8-15/h2-10H,11-14H2,1H3,(H,21,23)(H,22,24)
• InChI Key： DUBNMNPWYAYSSK-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1(C([H])([H])N([H])C(C(N([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)=O)C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4

Additional information on N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide

N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide: A Comprehensive Overview

The compound with CAS No. 2034347-39-0, known as N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug design, catalysis, and advanced materials. The long-chain amide structure and the presence of a benzyl group contribute to its versatility and reactivity.

Recent studies have highlighted the importance of ethanediamide derivatives in the development of novel pharmaceutical agents. The N'-benzyl substituent in this compound plays a crucial role in enhancing its stability and bioavailability. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of targeted drug delivery systems. The indene ring system, with its fused bicyclic structure, adds complexity to the molecule, making it a valuable substrate for further functionalization.

The synthesis of N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during the synthesis. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically pure versions of this compound, which are highly sought after for chiral recognition studies.

In terms of applications, this compound has shown promise in the field of coordinate covalent catalysis. Its ability to act as a ligand in metal complexes has been exploited in various catalytic cycles, including hydrogenation and cross-coupling reactions. The methoxy group present on the indene ring contributes to its electronic properties, making it an ideal candidate for tuning reactivity in these reactions.

Furthermore, the compound's structural diversity has made it a valuable tool in supramolecular chemistry. Researchers have utilized its amide functionality to design self-assembling systems with potential applications in nanotechnology. The ability to form hydrogen bonds and π–π interactions makes it a versatile building block for constructing complex molecular architectures.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the benzyl group significantly influences the molecule's electronic distribution, which is critical for its catalytic performance. These findings have opened new avenues for optimizing its use in industrial processes.

In conclusion, N'-benzyl-N-[(2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl]ethanediamide (CAS No. 2034347-39-0) is a multifaceted compound with immense potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future research and industrial applications.